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Compound of Interest

Compound Name: N-Allyl-3-(trifluoromethyl)aniline

Cat. No.: B3054586

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of N-Allyl-3-(trifluoromethyl)aniline,
a key intermediate in the synthesis of various organic compounds, including pharmaceuticals
and agrochemicals. This document outlines its chemical and physical properties, detailed
experimental protocols for its synthesis, and its significant applications, with a focus on its role
in the development of herbicidal agents.

Core Chemical Data

N-Allyl-3-(trifluoromethyl)aniline is a substituted aniline featuring both an allyl group and a
trifluoromethyl group. These functional groups impart unique reactivity and properties, making it
a valuable building block in organic synthesis.

Physical and Chemical Properties

The following table summarizes the key quantitative data for N-Allyl-3-(trifluoromethyl)aniline

and its common precursor, 3-(Trifluoromethyl)aniline.
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Property N-{-\Ilyl-3- . 3-(Trifluoromethyl)aniline
(trifluoromethyl)aniline

CAS Number 61219-93-0 98-16-8

Molecular Formula Ci1oH10F3N C7HeFsN

Molecular Weight 201.19 g/mol 161.12 g/mol

Boiling Point Not explicitly available 187 °C

Melting Point 233.9°C[1] 5-6 °C

Density Not explicitly available 1.29 g/mL at 25 °C

Refractive Index Not explicitly available n20/D 1.480

Vapor Pressure Not explicitly available 0.3 mmHg at 20 °C

Synthesis and Experimental Protocols

N-Allyl-3-(trifluoromethyl)aniline can be synthesized through several routes. The two most
common methods are direct N-alkylation via nucleophilic substitution and a nickel-catalyzed
condensation reaction.

Synthesis via Nucleophilic Substitution (N-Alkylation)

This is a common and straightforward method for synthesizing N-Allyl-3-
(trifluoromethyl)aniline. The reaction involves the nucleophilic attack of the nitrogen atom of
3-(trifluoromethyl)aniline on an electrophilic allyl source, such as allyl bromide. A base is used
to deprotonate the aniline, increasing its nucleophilicity.

o Reaction Setup: To a solution of 3-(trifluoromethyl)aniline (1 equivalent) in a suitable organic
solvent such as dimethylformamide (DMF) or acetonitrile, add a base such as potassium
carbonate (1.5 equivalents).

» Addition of Allylating Agent: While stirring the mixture, add allyl bromide (1.2 equivalents)
dropwise at room temperature.

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://pubs.acs.org/doi/abs/10.1021/acs.jafc.2c02981
https://www.benchchem.com/product/b3054586?utm_src=pdf-body
https://www.benchchem.com/product/b3054586?utm_src=pdf-body
https://www.benchchem.com/product/b3054586?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3054586?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

Reaction Conditions: Heat the reaction mixture to an elevated temperature (e.g., 60-80 °C)
and monitor the progress of the reaction by thin-layer chromatography (TLC).

Work-up: After the reaction is complete, cool the mixture to room temperature and pour it into
water.

Extraction: Extract the aqueous mixture with a suitable organic solvent, such as ethyl
acetate.

Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium
sulfate, and concentrate under reduced pressure. The crude product can be purified by
column chromatography on silica gel to afford pure N-Allyl-3-(trifluoromethyl)aniline.
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Reactants
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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